4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide

• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H26N4O5S/c1-23(2)31(27,28)18-6-4-17(5-7-18)22-21(26)25-11-9-24(10-12-25)14-16-3-8-19-20(13-16)30-15-29-19/h3-8,13H,9-12,14-15H2,1-2H3,(H,22,26)
• InChI Key: PLJYLHVKUBEPIO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H26N4O5S
• Molecular Weight: 446.5 g/mol

Description

4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H26N4O5S and its molecular weight is 446.52. The purity is usually 95%.
BenchChem offers high-quality 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,3-benzodioxol-5-ylmethyl)-N-[4-(dimethylsulfamoyl)phenyl]piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Pathways and Enzymatic Studies

• A study on the metabolism of Lu AA21004, a novel antidepressant, in human liver microsomes and enzymes, found that it undergoes oxidation to various metabolites, involving enzymes like CYP2D6, CYP2C9, and CYP3A4/5 among others (Hvenegaard et al., 2012).

Structural and Crystallographic Studies

• Structural studies on 4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxybutyl)piperazine derivatives revealed their anti-malarial activity. The importance of specific substituents for generating activity was highlighted, demonstrating the compound's potential for developing new antimalarial drugs (Cunico et al., 2009).

Antimicrobial and Antiviral Activities

• New urea and thiourea derivatives of piperazine doped with febuxostat were synthesized and evaluated for their antiviral and antimicrobial activities. Some derivatives showed promising antiviral and potent antimicrobial activity, suggesting their potential as therapeutic agents (Reddy et al., 2013).

Synthesis and Biological Evaluation

• Organotin(IV) 4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbodithioates were synthesized and characterized. Their significant antibacterial, antifungal, and cytotoxic activity against ovarian cancer cells suggests their potential in medicinal chemistry and cancer therapy (Shaheen et al., 2018).

Novel Drug Candidates and Mechanism Studies

• The synthesis of novel 1,4-disubstituted piperazines and their evaluation for antibacterial activities highlight the piperazine unit's importance in drug development. Some derivatives demonstrated potent antibacterial activities, suggesting their potential as new therapeutic agents (Shroff et al., 2022).